Cas no 121999-64-2 ([(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate)

(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate is a specialized organic compound featuring a unique molecular structure. This compound exhibits high specificity for its target receptors, enhancing its efficacy in biochemical applications. Its structural complexity allows for versatile chemical modifications, broadening its utility in research and pharmaceutical development.
[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate structure
121999-64-2 structure
Product Name:[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
CAS No:121999-64-2
MF:C40H81N2O6P
MW:717.054713964462
CID:3161941
PubChem ID:46891763
Update Time:2025-07-15

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

    • [(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
    • N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine
    • 17:0 SM (d18:1/17:0)
    • C17 Sphingomyelin (d18:1/17:0)
    • AKOS040756269
    • (2S,3R,4E)-2-(Heptadecanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
    • CHEBI:84488
    • Q27157800
    • N-(heptadecanoyl)-sphing-4-enine-1-phosphocholine
    • SCHEMBL19759836
    • DTXSID50677064
    • SM(d18:1/17:0)
    • N-heptadecanoylsphingosine-1-phosphocholine
    • N-Heptadecanoylsphingosyl-phosphorylcholine
    • 17:0 SM (d18:1/17:0), N-heptadecanoyl-D-erythro-sphingosylphosphorylcholine, powder
    • (2S,3R,4E)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
    • WEA99964
    • LMSP03010044
    • 121999-64-2
    • 3,5-Dioxa-8-aza-4-phosphapentacosan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-
    • CS-0138405
    • HY-131676
    • G91461
    • Inchi： 1S/C40H81N2O6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-40(44)41-38(37-48-49(45,46)47-36-35-42(3,4)5)39(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h31,33,38-39,43H,6-30,32,34-37H2,1-5H3,(H-,41,44,45,46)/b33-31+/t38-,39+/m0/s1
    • InChI Key： YMQZQHIESOAPQH-JXGHDCMNSA-N
    • SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 716.58322531g/mol
  • Monoisotopic Mass: 716.58322531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 37
  • Complexity: 811
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.8
  • Topological Polar Surface Area: 108Ų

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Storage Condition：−20°C

[(E,2S,3R)-2-(heptadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Pricemore >>

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